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Compound of Interest

Compound Name: Cyclopentanecarbaldehyde

Cat. No.: B151901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclopentanecarbaldehyde, also known as cyclopentanecarboxaldehyde, is a cyclic

aldehyde with the chemical formula C₆H₁₀O.[1][2] It consists of a five-membered cyclopentane

ring attached to a formyl (aldehyde) functional group.[3] This structure imparts a unique

combination of properties, making it a valuable intermediate and building block in various fields

of organic synthesis, particularly in the pharmaceutical and fragrance industries.[1][3] At room

temperature, it is a transparent, colorless to pale yellow liquid with a characteristic aldehyde

odor.[1][2][3] Understanding its physical properties is critical for its safe handling, storage, and

application in chemical reactions and process development.

Core Physical and Chemical Properties
The physical characteristics of Cyclopentanecarbaldehyde are well-documented. These

properties are essential for designing experiments, performing reactions, and ensuring safety in

the laboratory. The key quantitative data are summarized below.
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Property Value Units

Molecular Formula C₆H₁₀O -

Molecular Weight 98.14 g/mol

Appearance
Transparent, colorless to pale

yellow liquid
-

Boiling Point 140 - 141 °C (lit.)

Density 0.919 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.4430 (lit.)

Flash Point 28.3 °C / 83 °F (closed cup)

Vapor Pressure 8.5 ± 0.2 mmHg at 25 °C

Solubility
Soluble in chloroform, ethanol,

and water
-

Melting Point Not available -

[Citations: 1, 2, 3, 4, 5, 7, 8]

Visualized Relationships and Workflows
Molecular Structure and Property Relationships
The physical properties of Cyclopentanecarbaldehyde are a direct consequence of its

molecular structure. The polar carbonyl group and the nonpolar cyclopentane ring create a

molecule with moderate polarity, influencing its boiling point, solubility, and reactivity.
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Molecular Structure
Influenced Properties

Cyclopentanecarbaldehyde
(C₆H₁₀O)

Aldehyde Group
(-CHO)

Cyclopentane Ring
(C₅H₉)

Moderate Polarityintroduces polarity

Dipole-Dipole Interactions
Van der Waals Forces

contributes to size
and surface area

enables

Solubility Profileinfluences

Boiling Point
(140-141 °C)

determines

Obtain Pure Liquid Sample
(e.g., Cyclopentanecarbaldehyde)

1. Measure Density

   aliquot for each test

2. Determine Refractive Index

3. Determine Boiling Point

4. Measure Flash Point

Compile Data & Compare
with Literature Values
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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